Cas no 71830-08-5 ((1R,3S)-3-Aminocyclopentanecarboxylic acid)

• Product Name: (1R,3S)-3-Aminocyclopentanecarboxylic acid
• CAS No: 71830-08-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00211289
• CID: 59269
• PubChem ID: 1502035
• Update Time: 2025-10-30

(1R,3S)-3-Aminocyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-Aminocyclopentanecarboxylic acid
• (1R,3S)-(-)-3-Aminocyclopentanecarboxylic acid
• (-)-(1R,3S)-3-Aminocyclopentane carboxylic acid
• (-)-(1R,3S)-3-amino-cyclopentanecarboxylic acid
• Cyclopentanecarboxylicacid, 3-amino-, (1R-cis)-
• (-)-cis-3-Aminocyclopentanecarboxylic acid
• (1R,3S)-3-Amino-cyclopentanecarboxylic acid
• PDSP1_000137
• cis-Cyclopentanecarboxylic acid, 3-amino-,
• H-CIS-NH(3)CPEN-OH
• EN300-196893
• MFCD00211289
• AC1030
• Cyclopentanecarboxylic acid, 3-amino-, (1R,3S)-rel- (9CI)
• (1R,3S)-3-aminocyclopentane-1-carboxylic acid
• A866357
• F16405
• (-)-(1R,3S)-3-aminocyclopentanecarboxylic acid, AldrichCPR
• CS-0053615
• MLLSSTJTARJLHK-UHNVWZDZSA-N
• (1R,3S)-3-Aminocyclopentane carboxylic acid
• AKOS006340573
• 19042-34-3
• AMY21371
• 71830-08-5
• cis-3-Aminocyclopentanecarboxylic acid
• cis-3-Amino-cyclopentanecarboxylic acid
• cis-3-AminocyclopentanecarboxylicAcid
• (-)-(1R,3S)-3-Aminocyclopentanecarboxylic acid
• (1R,3S)-3-azaniumylcyclopentane-1-carboxylate
• (-)-(1R,3S)-BETA-HOMOCYCLOLEUCINE
• (1R,3S)-3-amino cyclo pentyl carboxylic acid
• (1R,3S)-3-Aminocyclopentanecarboxylic acid, 98% ee
• Cyclopentanecarboxylic acid, 3-amino-, (1R,3S)-
• MFCD14279137
• DS-12868
• SCHEMBL578696
• AC-7960
• 49805-32-5
• PD019194
• (-)-(1R,3S)-3-AMINOCYCLOPENTANECARBOXYLICACID

• MDL： MFCD00211289
• Inchi： 1S/C6H11NO2/c7-5-2-1-4(3-5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： MLLSSTJTARJLHK-UHNVWZDZSA-N
• SMILES： OC([C@@H]1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.1426 (rough estimate)
• Melting Point: 172.1 ºC
• Boiling Point: 264.7°C at 760 mmHg
• Refractive Index: 1.4300 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 63.32000
• LogP: 0.89870
• Sensitiveness: Air Sensitive

(1R,3S)-3-Aminocyclopentanecarboxylic acid Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on (1R,3S)-3-Aminocyclopentanecarboxylic acid

Recent Advances in the Study of (1R,3S)-3-Aminocyclopentanecarboxylic acid (CAS: 71830-08-5) in Chemical Biology and Pharmaceutical Research

The compound (1R,3S)-3-Aminocyclopentanecarboxylic acid (CAS: 71830-08-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This constrained γ-amino acid derivative serves as a valuable building block in medicinal chemistry, particularly in the design of peptidomimetics and bioactive compounds targeting neurological disorders. Recent studies have explored its role as a GABA receptor modulator and its potential in developing novel treatments for epilepsy and anxiety disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a scaffold for developing selective GABA_A receptor ligands. The research team utilized molecular docking studies to show how the rigid cyclopentane ring system of (1R,3S)-3-Aminocyclopentanecarboxylic acid provides optimal spatial orientation for receptor binding, leading to improved selectivity compared to flexible analogs. This work represents a significant advancement in the design of CNS-targeting pharmaceuticals with reduced off-target effects.

In synthetic chemistry, recent methodological developments have improved the enantioselective synthesis of (1R,3S)-3-Aminocyclopentanecarboxylic acid. A 2024 Nature Communications paper described a novel biocatalytic approach using engineered aminotransferases that achieved >99% enantiomeric excess with significantly reduced production costs. This breakthrough addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical development.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided new insights into the metabolic stability and blood-brain barrier penetration of derivatives based on (1R,3S)-3-Aminocyclopentanecarboxylic acid. The research identified specific structural modifications that enhance metabolic stability while maintaining favorable CNS penetration properties, offering valuable guidelines for future drug design efforts in this chemical space.

Emerging applications in peptide therapeutics have also been reported, with several research groups incorporating (1R,3S)-3-Aminocyclopentanecarboxylic acid into cyclic peptide scaffolds to improve proteolytic stability and membrane permeability. A recent ACS Chemical Biology study demonstrated its effectiveness in stabilizing β-turn structures, leading to enhanced binding affinity for protein-protein interaction targets involved in inflammatory pathways.

Looking forward, the unique properties of (1R,3S)-3-Aminocyclopentanecarboxylic acid continue to inspire innovative research directions. Current clinical trials are evaluating its derivatives for neurological indications, while computational studies are exploring its potential in other receptor systems. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.